Cas no 2138133-97-6 (Sodium 2,2-dimethylbutane-1-sulfinate)

Sodium 2,2-dimethylbutane-1-sulfinate is a sulfinate salt characterized by its stable tertiary alkyl structure, offering enhanced resistance to oxidation and hydrolysis compared to linear or secondary sulfinates. Its sterically hindered configuration improves selectivity in nucleophilic substitution reactions, making it valuable in pharmaceutical and fine chemical synthesis. The compound serves as a versatile sulfonylating agent, enabling efficient introduction of sulfone or sulfoxide functionalities. Its high solubility in polar solvents facilitates homogeneous reaction conditions, while its crystalline form ensures consistent purity and handling. The product is particularly useful in asymmetric synthesis and transition-metal-catalyzed transformations, where its stability and reactivity profile are advantageous.

Sodium 2,2-dimethylbutane-1-sulfinate structure

2138133-97-6 structure

Product Name:Sodium 2,2-dimethylbutane-1-sulfinate

CAS No:2138133-97-6

MF:C₆H₁₃NaO₂S

MW:172.220991849899

CID:5896618

PubChem ID:165449294

Update Time:2025-05-21

Sodium 2,2-dimethylbutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

- 2138133-97-6
- sodium 2,2-dimethylbutane-1-sulfinate
- EN300-723105
- Sodium 2,2-dimethylbutane-1-sulfinate
- Inchi： 1S/C6H14O2S.Na/c1-4-6(2,3)5-9(7)8;/h4-5H2,1-3H3,(H,7,8);/q;+1/p-1
- InChI Key： FHRHOAWLEGUORU-UHFFFAOYSA-M
- SMILES： S(CC(C)(C)CC)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 172.05339511g/mol
Monoisotopic Mass: 172.05339511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.3Å²

Sodium 2,2-dimethylbutane-1-sulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-723105-1.0g	sodium 2,2-dimethylbutane-1-sulfinate	2138133-97-6		1g	$0.0	2023-06-07

Sodium 2,2-dimethylbutane-1-sulfinate Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on Sodium 2,2-dimethylbutane-1-sulfinate

Sodium 2,2-Dimethylbutane-1-Sulfinate: A Comprehensive Overview

Sodium 2,2-Dimethylbutane-1-Sulfinate, also known by its CAS number 2138133-97-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a sodium salt of 2,2-dimethylbutane-1-sulfenic acid, which belongs to the class of sulfonates. Its structure consists of a sulfonic acid group attached to a branched alkyl chain, making it highly versatile for different chemical reactions and processes.

The synthesis of Sodium 2,2-Dimethylbutane-1-Sulfinate typically involves the reaction of 2,2-dimethylbutane-1-thiol with an oxidizing agent such as hydrogen peroxide or sodium hypochlorite in an alkaline medium. This reaction converts the thiol group (-SH) into a sulfonic acid group (-SO3H), which is then neutralized with sodium hydroxide to form the sodium salt. The compound is often used in its sodium salt form due to its enhanced solubility in water and ease of handling.

One of the most notable applications of Sodium 2,2-Dimethylbutane-1-Sulfinate is in the field of organic synthesis, where it serves as a valuable intermediate in the production of various pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure allows for efficient nucleophilic substitution reactions, making it an ideal building block for constructing complex molecules with high precision.

In recent years, researchers have explored the potential of Sodium 2,2-Dimethylbutane-1-Sulfinate in green chemistry applications. For instance, studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high yields and selectivity. This advancement has significant implications for the pharmaceutical industry, where chirality plays a crucial role in drug design and efficacy.

Another emerging area of interest is the use of Sodium 2,2-Dimethylbutane-1-Sulfinate in polymer chemistry. By incorporating this compound into polymer formulations, scientists have achieved enhanced thermal stability and mechanical properties in materials used for high-performance applications such as aerospace and automotive industries.

From an environmental perspective, the biodegradability and low toxicity profile of Sodium 2,2-Dimethylbutane-1-Sulfinate make it an attractive option for sustainable chemical processes. Recent studies have highlighted its ability to degrade efficiently under aerobic conditions without producing harmful byproducts, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, Sodium 2,2-Dimethylbutane-1-Sulfinate (CAS No. 2138133-97-6) stands out as a multifaceted compound with diverse applications across various industries. Its versatility in organic synthesis combined with its potential in green chemistry makes it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemical innovation.